Cas no 24445-13-4 (Ethanone,1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]-)

• Product Name: Ethanone,1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]-
• CAS No: 24445-13-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 258491
• PubChem ID: 100243
• Update Time: 2025-04-19

Ethanone,1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]-
• 1-(4-(Hydroxymethyl)-1H-pyrrol-3-yl)ethanone
• 1-(4-hydroxymethyl-pyrrol-3-yl)-ethanone
• 3-Acetyl-4-hydroxymethylpyrrol
• 3-Acetyl-4-hydroxymethyl-pyrrol
• 4-Acetyl-3-hydroxymethylpyrrole
• AC1L2ODJ
• CTK8H7897
• NSC270675
• Verrucarin E
• AKOS006347276
• Ethanone, 1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]-
• CHEMBL1966107
• 24445-13-4
• Ethanone, 1-(4-(hydroxymethyl)-1H-pyrrol-3-yl)-
• UNII-M8M1G6524E
• 1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]ethanone
• Q27283654
• NCI60_002213
• M8M1G6524E
• NSC 270675
• NSC-270675
• DTXSID00179205

• Inchi： 1S/C7H9NO2/c1-5(10)7-3-8-2-6(7)4-9/h2-3,8-9H,4H2,1H3
• InChI Key： ZCTFIKLDSSVBAL-UHFFFAOYSA-N
• SMILES： OCC1=CNC=C1C(C)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones